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Compound of Interest

Compound Name: Losartan-d4 Carboxylic Acid

Cat. No.: B1139441 Get Quote

This technical guide provides an in-depth overview of Losartan-d4 Carboxylic Acid, a critical

internal standard for pharmacokinetic and metabolic studies of the widely used

antihypertensive drug, Losartan. This document is intended for researchers, scientists, and

drug development professionals, offering comprehensive information on commercially available

suppliers, analytical methodologies, and the relevant biological pathways.

Commercially Available Losartan-d4 Carboxylic Acid
Losartan-d4 Carboxylic Acid is available from several reputable suppliers. The following table

summarizes key quantitative data for easy comparison.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichme
nt

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

MedChem

Express
HY-12765S

98.09%

(LCMS)[1]
99.3%[1]

1246820-

62-1[1][2]

C22H17D4

ClN6O2[1]

[2]

440.92[1]

[2]

LGC

Standards

TRC-

L470510

>95%

(HPLC)[2]

[3]

Not

Specified

1246820-

62-1[2][3]

C22H17D4

ClN6O2[2]

[3]

440.92[2]

[3]

Pharmaffili

ates

PA STI

057190

Not

Specified

Not

Specified

1246820-

62-1[4]

C22H17D4

ClN6O2[4]
440.92[4]

Artis

Standards
AC0208

Not

Specified

Not

Specified

1246820-

62-1[5]

Not

Specified

Not

Specified

Experimental Protocols: Quantification in Human
Plasma by LC-MS/MS
The accurate quantification of Losartan and its primary active metabolite, Losartan Carboxylic

Acid (EXP3174), is crucial for pharmacokinetic studies.[6] Losartan-d4 Carboxylic Acid
serves as an ideal internal standard for these analyses due to its similar chemical properties

and distinct mass. Below is a detailed experimental protocol synthesized from established

methodologies for the simultaneous determination of Losartan and EXP3174 in human plasma

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8][9]

Preparation of Stock and Working Solutions[6][8][9]
Stock Solutions: Prepare individual stock solutions of Losartan, Losartan Carboxylic Acid,

and Losartan-d4 Carboxylic Acid (internal standard) in methanol at a concentration of 1

mg/mL.

Working Solutions: Prepare serial dilutions of the stock solutions with a 50:50 mixture of

methanol and water to create working solutions for calibration standards and quality control

(QC) samples.
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Preparation of Calibration Standards and Quality
Control Samples[6][8][9]

Spike drug-free human plasma with the appropriate working solutions to obtain calibration

standards with a concentration range of 0.5 to 2500 ng/mL.

Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation (Protein Precipitation)[6]
To a 300 µL aliquot of the plasma sample, add the internal standard (Losartan-d4
Carboxylic Acid).

Add 340 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 3000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.

Filter the supernatant through a 0.22 µm syringe filter.

Inject an aliquot of the filtered supernatant into the LC-MS/MS system.

Chromatographic Conditions[6]
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Parameter Condition

Column
C18 reversed-phase column (e.g., 50 x 2.0 mm,

5 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.85 mL/min

Injection Volume 2-5 µL

Column Temperature 40°C

Run Time Approximately 3.5 - 5 minutes

Mass Spectrometric Conditions
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Example):

Losartan: m/z 423.2 → 207.1

Losartan Carboxylic Acid (EXP3174): m/z 437.2 → 207.1

Losartan-d4 Carboxylic Acid: m/z 441.2 → 211.1

Biological Signaling Pathways
Losartan and its active metabolite, Losartan Carboxylic Acid, primarily exert their therapeutic

effects by antagonizing the Angiotensin II Type 1 (AT1) receptor.

Angiotensin II Type 1 (AT1) Receptor Signaling Pathway
Losartan Carboxylic Acid is a potent, non-competitive antagonist of the AT1 receptor.[10] By

blocking this receptor, it inhibits the downstream effects of Angiotensin II, a key regulator of

blood pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139441#commercially-available-losartan-d4-
carboxylic-acid-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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